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The table below summarizes key efficacy findings for Bortezomib from various clinical contexts to serve as

a reference point. Please note that these results are not from studies comparing Bortezomib with Capzimin.

Clinical
Context/Regimen

Patient Population Key Efficacy Outcomes Citation

Combination with
Chemotherapy

Plasmablastic Lymphoma
(PBL)

↑ Objective Response Rate (ORR) &
Progression-Free Survival (PFS) vs.

traditional therapy; No significant
difference in Overall Survival (OS).

[1]

PVd vs. Vd Relapsed/Refractory
Multiple Myeloma (RRMM)

PVd prolonged median PFS vs. Vd;
final OS analysis showed a non-

significant trend favoring PVd.

[2]

VTD Regimen Treatment-naïve

Waldenström
Macroglobulinemia (WM)

Major Response Rate: 64.3%;

Overall Response Rate: 78.6%;
Median PFS: 13 months.

[3]

MP vs. VMP Previously Untreated
Multiple Myeloma (ineligible

for transplant)

VMP significantly improved Time-to-
Progression (TTP) vs. MP (median

20.7 vs. 15.0 months).

[4]

Bortezomib Mechanism of Action
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Bortezomib is a proteasome inhibitor. The diagram below illustrates its pathway to inducing apoptosis in

cancer cells like multiple myeloma.
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Bortezomib Proteasome Inhibition Pathway

The primary mechanism involves inhibiting the 26S proteasome, a cellular complex that degrades

ubiquitinated proteins [5]. This inhibition stabilizes various proteins, including the inhibitor of NF-κB (IκB).

With IκB stabilized, the transcription factor NF-κB remains sequestered in the cytoplasm and cannot
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translocate to the nucleus [5]. This prevents the expression of genes that promote cell survival and

proliferation, ultimately leading to apoptosis in cancer cells [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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